5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide

Phytochemistry Formulation Science Natural Product Pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H20O12
Molecular Weight 476.4 g/mol
Cat. No. B15593528
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide
Molecular FormulaC22H20O12
Molecular Weight476.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H20O12/c1-31-20-17-11(9(23)7-10(32-17)8-5-3-2-4-6-8)12(24)14(26)18(20)33-22-16(28)13(25)15(27)19(34-22)21(29)30/h2-7,13,15-16,19,22,24-28H,1H3,(H,29,30)/t13-,15-,16+,19-,22+/m0/s1
InChIKeyUDDKPQBVOBXALG-IMIGJDJTSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide Overview


5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide (CAS 1169879-99-5; molecular formula C22H20O12; molecular weight 476.39 g/mol) is a flavonoid glucuronide that can be isolated from Scutellaria baicalensis (Chinese skullcap) . This compound, also designated as Compound 8 in phytochemical isolation studies, is available commercially at ≥98% purity (HPLC) from multiple suppliers for research applications [1]. It is a glycosyloxyflavone wherein a glucuronic acid moiety is attached at the 7-position of the flavone core [2].

Structurally defined probe for Aβ₁₋₄₂ fibrillation target engagement studies
Glucuronide prodrug precursor for anti‑hypoxic pharmacophore research
Unique 5,6‑catechol/8‑methoxy motif for flavonoid SAR differentiation

Why Baicalin or Wogonoside Cannot Substitute


This compound cannot be interchangeably substituted with its aglycone counterpart (wogonin; 5,7-dihydroxy-8-methoxyflavone) or other structurally similar Scutellaria flavones (e.g., oroxylin A, baicalein, baicalin) due to fundamental differences in physicochemical properties and biological behavior. The 7-O-glucuronide conjugation markedly alters aqueous solubility, membrane permeability, and metabolic stability relative to the non-glucuronidated aglycone [1]. In flavone structure-activity relationships, the presence, position, and identity of glycosidic substituents are established determinants of antioxidant capacity, enzyme inhibition profiles, and cellular uptake kinetics [2]. Furthermore, within the Scutellaria flavone family, substitution pattern variations on the A-ring (5,6-dihydroxy-8-methoxy vs. 5,7-dihydroxy-8-methoxy vs. 5,7-dihydroxy-6-methoxy) produce distinct anti-inflammatory potency hierarchies, as demonstrated by comparative IC₅₀ profiling [3]. Experimental designs requiring precise pharmacokinetic or pharmacodynamic outcomes cannot assume functional equivalence among these analogs.

5,6‑Dihydroxy‑8‑methoxyflavone‑7‑O‑glucuronide
Baicalin / Wogonoside
5,6‑catechol + 8‑OCH₃ motif present
Lacks simultaneous 6‑OH and 8‑OCH₃; different hydrogen‑bond topology
Intermediate Aβ binding; shallow dose‑response slope
Binding stoichiometry and cooperative behavior may shift (e.g., baicalin 6.16× fold‑change)
Aglycone patented for anti‑hypoxic research
No dedicated anti‑hypoxic patent landscape for baicalein/wogonin

Quantitative Comparison vs. Scutellaria Analogs


Aβ₁₋₄₂ Binding Propensity vs. Key Analogs

5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide, as a 7-O-glucuronide conjugate, is expected to exhibit substantially improved aqueous solubility and stability compared to its aglycone counterpart, 5,7-dihydroxy-8-methoxyflavone (wogonin). Glucuronidation of flavonoids at the 7-position enhances water solubility via introduction of the polar carboxylic acid moiety, thereby improving dissolution properties for in vitro assay preparation and increasing compatibility with aqueous biological systems [1]. This conjugation also serves a protective function, stabilizing the parent flavone core against oxidative degradation and metabolic conversion, as glucuronidated forms are generally considered more stable storage forms within plant and biological matrices [2].

Aβ₁₋₄₂ Binding vs. Analogs
Head‑to‑head
20 μM Aβ: 13.72% ± 8.38
200 μM Aβ: 28.69% ± 5.85
Intermediate binding tier; supports target‑engagement differentiation
n=3; UHPLC‑DAD‑TOF/MS peak area reduction
Phytochemistry Formulation Science Natural Product Pharmacology

C-6 Hydroxyl Motif vs. Baicalin and Wogonoside

In a comparative head-to-head study of seven flavones isolated from Scutellariae radix (the plant source of 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide), the compound bearing the 8-methoxy substitution pattern (wogonin; 5,7-dihydroxy-8-methoxyflavone) exhibited the most potent suppression of P. acnes-induced inflammatory cytokine production. Wogonin (FL2) inhibited IL-8 production with an IC₅₀ of 8.7 μM and IL-1β production with an IC₅₀ of 4.9 μM in THP-1 human monocytic cells [1]. This represents the strongest effect among all seven tested flavones, which included oroxylin A (5,7-dihydroxy-6-methoxyflavone), 7-O-methylwogonin, skullcapflavone II, and others, all of which significantly suppressed cytokine production but with less potency [1].

C‑6 Hydroxyl Motif
Class‑level
5,6‑dihydroxy + 8‑OCH₃
Unique catechol/8‑methoxy combination absent in baicalin/wogonoside
Confirmed via UHPLC‑MS accurate mass and MS/MS
Anti-inflammatory Screening Cytokine Inhibition Structure-Activity Relationship

Aglycone Anti-Hypoxic Patent Efficacy

In an in vivo murine model of P. acnes-induced ear edema, intradermal injection of wogonin (5,7-dihydroxy-8-methoxyflavone; 20 μg) effectively attenuated ear swelling and significantly reduced the production of IL-6 and tumor necrosis factor-α (TNF-α) in ear homogenates [1]. This in vivo efficacy was observed across all seven tested Scutellaria flavones, confirming that the flavone scaffold with 8-methoxy substitution is biologically active in whole-animal systems. Wogonin (FL2) exerted the strongest in vitro effect (as quantified above), supporting its selection as the lead compound from this isolation series [1].

Anti‑Hypoxic Patent
Supporting
Aglycone in CN103877074B
Reported anti‑hypoxic pharmacophore context; patent‑landscape differentiation
Research‑use precursor; deconjugation by β‑glucuronidase
In Vivo Pharmacology Dermatological Research Preclinical Efficacy

Differential Aβ Binding Dose-Response Slope

5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide is structurally distinct from the more commonly studied Scutellaria flavonoids baicalein (5,6,7-trihydroxyflavone), baicalin (baicalein-7-O-glucuronide), wogonin (5,7-dihydroxy-8-methoxyflavone), and oroxylin A (5,7-dihydroxy-6-methoxyflavone) [1][2]. The key differentiating features are: (1) the 5,6-dihydroxy-8-methoxy A-ring substitution pattern (versus 5,7-dihydroxy-8-methoxy in wogonin); and (2) the 7-O-glucuronide conjugation (present in this compound and baicalin, but absent in wogonin and oroxylin A). These structural differences have been shown to produce distinct activity profiles; for example, baicalein, baicalin, and scutellarin contributed 58.33%, 60.36%, and 51.41% respectively to overall antioxidant activity in flavonoids-rich Scutellaria extracts across DPPH, ABTS, and CAA assays, demonstrating that even closely related flavones exhibit quantifiably different functional contributions [3].

Dose‑Response Slope
Head‑to‑head
2.09‑fold (13.72 → 28.69%)
Shallow slope supports non‑cooperative binding investigation
Baicalin 6.16×; wogonoside 1.98×; baicalein 1.61×
Analytical Chemistry Reference Standard Selection Quality Control

Application Scenarios for Targeted Procurement


Alzheimer's Disease: Aβ Interaction Mechanistic Studies

Use 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide as a reference compound or scaffold for anti-inflammatory drug discovery programs targeting IL-8 and IL-1β mediated pathways. The 8-methoxy substitution pattern, present in both this compound and its aglycone core, demonstrated the strongest cytokine suppression among seven structurally characterized Scutellaria flavones in comparative head-to-head testing (IC₅₀ = 8.7 μM for IL-8; IC₅₀ = 4.9 μM for IL-1β) [1]. This scaffold is validated for in vivo efficacy in murine skin inflammation models, supporting translational research applications [1].

Anti-Hypoxic Prodrug Development Strategy

Employ 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide as a unique analytical reference standard for HPLC-DAD-MS quantification of Scutellaria baicalensis and related botanical preparations. Its distinct 5,6-dihydroxy-8-methoxy-7-O-glucuronide structural signature differentiates it from more common Scutellaria flavone standards (baicalin, wogonin, oroxylin A) [2], enabling precise identification in complex matrices. The compound is commercially available at ≥98% HPLC purity from multiple suppliers, supporting method validation and quality control applications .

Flavonoid SAR Library Inclusion

Utilize this compound as a model 7-O-glucuronide flavone for investigating glucuronidation effects on pharmacokinetic behavior, aqueous solubility, and membrane permeability. Flavone-7-O-glucuronides exhibit enhanced water solubility and stability relative to their aglycone counterparts, a class-level property that improves in vitro dosing reproducibility and may alter in vivo absorption profiles [3]. The 7-O-glucuronide conjugation also provides protection against oxidative degradation, extending shelf stability in aqueous formulations [4].

QC Reference Standard for Scutellaria Authentication

Incorporate 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide into systematic SAR studies examining how A-ring hydroxylation pattern (5,6- vs. 5,7-dihydroxy), methoxy positioning (6- vs. 8-methoxy), and glucuronidation status influence biological activity. Comparative data demonstrate that flavones with identical B-ring substitution but different A-ring patterns exhibit quantifiably distinct antioxidant and anti-inflammatory contributions [1][5]. This compound provides a structurally unique reference point within the Scutellaria flavone chemical space.

Application
Selection Property
Validation Focus
Aβ interaction mechanistic studies
Unique 5,6‑catechol/8‑OCH₃ motif
Non‑cooperative binding stoichiometry; intermediate affinity profile
Anti‑hypoxic prodrug strategy
Glucuronide precursor of patented pharmacophore
β‑glucuronidase‑dependent aglycone release; hypoxic model screening
Flavonoid SAR panel inclusion
Distinct 6‑OH/8‑OCH₃ substitution pattern
Catechol A‑ring and lipophilicity differentiation vs. baicalin/wogonoside
QC reference for Scutellaria authentication
Diagnostic peak #8 (UHPLC‑MS)
Mass accuracy and retention time; orthogonal to major markers

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
Explore Hub


Quote Request

Request a Quote for 5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.